Cas no 701257-17-2 (1-(3-phenyladamantane-1-carbonyl)piperidine)

• Product Name: 1-(3-phenyladamantane-1-carbonyl)piperidine
• CAS No: 701257-17-2
• MF: C₂₂H₂₉NO
• MW: 323.471766233444
• CID: 5454061
• PubChem ID: 2953793
• Update Time: 2025-06-12

1-(3-phenyladamantane-1-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (3-Phenyltricyclo[3.3.1.13,7]dec-1-yl)-1-piperidinylmethanone
• 1-(3-PHENYLADAMANTANE-1-CARBONYL)PIPERIDINE
• AKOS016154297
• BDBM50317206
• (3-Phenyl-adamantan-1-yl)-piperidin-1-yl-methanone
• CHEMBL1088379
• Z27689404
• 701257-17-2
• EN300-26868619
• AKOS002206160
• SCHEMBL19248163
• 1-(3-phenyladamantane-1-carbonyl)piperidine

• Inchi： 1S/C22H29NO/c24-20(23-9-5-2-6-10-23)22-14-17-11-18(15-22)13-21(12-17,16-22)19-7-3-1-4-8-19/h1,3-4,7-8,17-18H,2,5-6,9-16H2
• InChI Key： GRJCFVZPAQAKFW-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(C1)CC(C1C=CC=CC=1)(C3)C2)N1CCCCC1

Computed Properties

• Exact Mass: 323.224914549g/mol
• Monoisotopic Mass: 323.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.6±24.0 °C(Predicted)
• pka: -0.50±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(3-phenyladamantane-1-carbonyl)piperidine

Introduction to 1-(3-phenyladamantane-1-carbonyl)piperidine (CAS No. 701257-17-2)

1-(3-phenyladamantane-1-carbonyl)piperidine, identified by the CAS number 701257-17-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a piperidine ring conjugated with a phenyladamantane moiety, which endows it with unique structural and functional properties. The structural framework of this molecule combines the rigidity of the adamantane group with the flexibility of the piperidine ring, making it a promising candidate for various biochemical applications.

The phenyladamantane moiety is a key feature of this compound, contributing to its stability and lipophilicity, which are critical factors in drug design. The adamantane core is known for its ability to penetrate biological membranes, enhancing the bioavailability of associated molecules. In contrast, the piperidine ring introduces a degree of conformational flexibility, allowing for interactions with biological targets such as enzymes and receptors. This combination makes 1-(3-phenyladamantane-1-carbonyl)piperidine an intriguing scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that the rigid adamantane group can stabilize binding interactions by reducing conformational entropy, while the piperidine ring can engage in hydrogen bonding or other polar interactions with residues in the binding pocket. This dual functionality has been exploited in the design of molecules targeting neurological disorders, where precise binding to specific receptors is essential.

In the realm of drug discovery, 1-(3-phenyladamantane-1-carbonyl)piperidine has been investigated as a potential lead compound for treating conditions such as Parkinson's disease and Alzheimer's disease. The adamantane moiety's ability to cross the blood-brain barrier makes it particularly attractive for central nervous system (CNS) therapies. Preliminary studies have demonstrated that derivatives of this compound exhibit promising pharmacological activity by modulating neurotransmitter systems involved in these diseases. The phenyl group further enhances binding affinity by participating in π-stacking interactions with aromatic residues in protein targets.

The synthesis of 1-(3-phenyladamantane-1-carbonyl)piperidine involves multi-step organic reactions, typically starting from commercially available precursors such as 3-bromoadamantane and piperidine derivatives. The introduction of the carbonyl group at the adamantane position requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have improved the efficiency and scalability of producing this compound.

One of the most compelling aspects of 1-(3-phenyladamantane-1-carbonyl)piperidine is its potential for structural modification to optimize pharmacokinetic and pharmacodynamic properties. By varying substituents on the phenyl group or introducing additional functional groups at different positions along the molecule, chemists can fine-tune its biological activity. This flexibility has led to several derivative compounds being explored in preclinical studies, each designed to enhance specific therapeutic effects while minimizing side effects.

The role of computational tools in analyzing 1-(3-phenyladamantane-1-carbonyl)piperidine cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with its targets at an atomic level, helping researchers predict binding affinities and optimize lead structures. Additionally, virtual screening techniques have accelerated the identification of potential drug candidates by rapidly evaluating large libraries of compounds for their suitability as inhibitors or modulators.

From a medicinal chemistry perspective, 1-(3-phenyladamantane-1-carbonyl)piperidine exemplifies how structural innovation can lead to breakthroughs in drug development. Its unique combination of rigidity and flexibility offers a balance between stability and bioactivity, making it an ideal candidate for further exploration. As research continues to uncover new therapeutic applications for this compound, its significance in pharmaceutical chemistry is likely to grow.

The future directions for studying 1-(3-phenyladamantane-1-carbonyl)piperidine include exploring its potential in combination therapies and investigating its mechanisms of action in greater detail. By understanding how this compound interacts with biological systems at both molecular and cellular levels, researchers can develop more effective treatments for a wide range of diseases. The versatility of its structural framework also suggests that it may serve as a foundation for discovering new classes of drugs with novel mechanisms.